Cas no 2309460-94-2 (2-{[5-(4-Bromophenyl)-2-azabicyclo[2.2.1]heptan-5-yl]oxy}acetic acid)

• Product Name: 2-{[5-(4-Bromophenyl)-2-azabicyclo[2.2.1]heptan-5-yl]oxy}acetic acid
• CAS No: 2309460-94-2
• MF: C₁₄H₁₆BrNO₃
• MW: 326.185743331909
• CID: 6430092
• PubChem ID: 165791808
• Update Time: 2025-11-01

2-{[5-(4-Bromophenyl)-2-azabicyclo[2.2.1]heptan-5-yl]oxy}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{[5-(4-bromophenyl)-2-azabicyclo[2.2.1]heptan-5-yl]oxy}acetic acid
• EN300-7429022
• 2309460-94-2
• 2-{[5-(4-Bromophenyl)-2-azabicyclo[2.2.1]heptan-5-yl]oxy}acetic acid

• Inchi： 1S/C14H16BrNO3/c15-11-3-1-9(2-4-11)14(19-8-13(17)18)6-12-5-10(14)7-16-12/h1-4,10,12,16H,5-8H2,(H,17,18)
• InChI Key： WSDPMCCYCBRHEV-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1(CC2CC1CN2)OCC(=O)O

Computed Properties

• Exact Mass: 325.03136g/mol
• Monoisotopic Mass: 325.03136g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 58.6Ų

Additional information on 2-{[5-(4-Bromophenyl)-2-azabicyclo[2.2.1]heptan-5-yl]oxy}acetic acid

Comprehensive Overview of 2-{[5-(4-Bromophenyl)-2-azabicyclo[2.2.1]heptan-5-yl]oxy}acetic acid (CAS No. 2309460-94-2)

2-{[5-(4-Bromophenyl)-2-azabicyclo[2.2.1]heptan-5-yl]oxy}acetic acid is a specialized organic compound with a unique bicyclic structure, combining a 2-azabicyclo[2.2.1]heptane core and a 4-bromophenyl moiety. This compound, identified by CAS No. 2309460-94-2, has garnered attention in pharmaceutical and agrochemical research due to its potential as a building block for bioactive molecules. Its structural complexity and functional groups make it a valuable candidate for drug discovery, particularly in targeting G-protein-coupled receptors (GPCRs) and enzyme inhibition.

The compound's bicyclic scaffold is notable for its rigidity, which enhances binding affinity to biological targets. Researchers are exploring its applications in central nervous system (CNS) disorders, such as neurodegenerative diseases and pain management, aligning with current trends in precision medicine. Additionally, its 4-bromophenyl group offers opportunities for further derivatization, a feature highly sought after in combinatorial chemistry and high-throughput screening (HTS).

In the context of green chemistry, 2-{[5-(4-Bromophenyl)-2-azabicyclo[2.2.1]heptan-5-yl]oxy}acetic acid has been studied for its potential in sustainable synthesis routes. With growing interest in eco-friendly catalysts and biodegradable intermediates, this compound's synthetic pathways are being optimized to reduce waste and energy consumption. This aligns with the broader industry shift toward Environmental, Social, and Governance (ESG) compliance.

From a computational chemistry perspective, the compound's molecular docking properties have been simulated to predict interactions with proteins like kinases and ion channels. Such studies are critical for virtual screening campaigns, a hot topic in AI-driven drug discovery. The integration of machine learning (ML) models to predict its pharmacokinetics further highlights its relevance in modern pharmaceutical R&D.

The demand for custom synthesis of 2-{[5-(4-Bromophenyl)-2-azabicyclo[2.2.1]heptan-5-yl]oxy}acetic acid has risen, driven by its utility in peptide mimetics and small-molecule probes. Suppliers and contract research organizations (CROs) frequently list it under high-purity building blocks, catering to academic and industrial labs. Its CAS No. 2309460-94-2 serves as a key identifier in global chemical databases, ensuring traceability in regulatory submissions.

In summary, 2-{[5-(4-Bromophenyl)-2-azabicyclo[2.2.1]heptan-5-yl]oxy}acetic acid represents a versatile tool in medicinal chemistry, with applications spanning drug design, material science, and sustainable synthesis. Its structural features and evolving research landscape position it as a compound of enduring interest in the scientific community.